Cas no 2223106-06-5 (N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide)
N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS034825151
- Z3488647443
- N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide
- 2223106-06-5
- EN300-6717239
- N-{[(1R,3S)-1,2,2,3-tetramethylcyclopentyl]methyl}prop-2-enamide
-
- Inchi: 1S/C13H23NO/c1-6-11(15)14-9-13(5)8-7-10(2)12(13,3)4/h6,10H,1,7-9H2,2-5H3,(H,14,15)/t10-,13-/m0/s1
- InChI Key: ZYIOGBLHDLQRIV-GWCFXTLKSA-N
- SMILES: O=C(C=C)NC[C@]1(C)CC[C@H](C)C1(C)C
Computed Properties
- Exact Mass: 209.177964357g/mol
- Monoisotopic Mass: 209.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.1Ų
N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6717239-0.05g |
N-{[(1R,3S)-1,2,2,3-tetramethylcyclopentyl]methyl}prop-2-enamide |
2223106-06-5 | 0.05g |
$246.0 | 2023-05-29 |
N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide
Introduction to N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide (CAS No. 2223106-06-5)
N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2223106-06-5, belongs to a class of molecules that exhibit promising biological activities. The intricate stereochemistry of the (1R,3S)-1,2,2,3-Tetramethylcyclopentyl moiety plays a crucial role in determining its interactions with biological targets, making it a subject of intense study in medicinal chemistry.
The synthesis and characterization of N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide have been refined through advanced chemical methodologies. The presence of multiple chiral centers in its structure necessitates precise synthetic strategies to achieve high enantiomeric purity. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound, which is essential for evaluating its potential therapeutic applications.
One of the most compelling aspects of N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide is its structural similarity to natural products that have demonstrated biological efficacy. This similarity has prompted researchers to explore its potential as a lead compound for drug discovery. The (1R,3S)-1,2,2,3-Tetramethylcyclopentyl group is particularly noteworthy as it mimics the conformational flexibility found in many bioactive molecules. This feature is thought to enhance the compound's ability to interact with biological receptors.
Recent studies have highlighted the pharmacological potential of N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide in various disease models. Research indicates that this compound may exhibit anti-inflammatory and analgesic properties, making it a candidate for treating conditions such as rheumatoid arthritis and chronic pain syndromes. Additionally, preliminary data suggest that it might possess neuroprotective effects, which could be relevant for neurodegenerative diseases like Alzheimer's and Parkinson's.
The biological activity of N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide is attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. The (1R,3S)-stereochemistry appears to be critical for these effects, as racemic or non-stereoselective analogs have shown significantly reduced activity. This underscores the importance of stereochemical control in the development of effective pharmaceuticals.
In vitro studies have demonstrated that N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide interacts with several target proteins and enzymes. For instance, it has been shown to inhibit the activity of cyclooxygenase (COX), an enzyme central to the production of prostaglandins involved in inflammation. Furthermore, its binding affinity for certain ion channels has been explored as a potential mechanism for its analgesic effects.
The pharmacokinetic profile of N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide is another area of active investigation. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate metabolic stability. These properties are favorable for developing it into a viable drug candidate. However, further studies are needed to fully understand its absorption, distribution, metabolism, excretion (ADME) characteristics.
One of the challenges in studying N-[[(1R, 3S)-1, 2, 2, 3-Tetramethylcyclopentyl)methyl]-prop- ² -enamide is its complex synthetic route。 The synthesis involves multiple steps, including stereoselective reactions, which can be challenging to optimize。 However, recent advances in catalytic methods have made it possible to streamline some of these processes, thereby improving yield and scalability。
Future research directions include exploring derivatives of N-[[(1R, 3S)- 1 ,2 ,2 ,3 -Tetramethylcyclopentyl)methyl]- prop - ² -enamide with enhanced potency or improved pharmacokinetic profiles。 Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into how it interacts with biological targets。
The potential therapeutic applications of N-[[(1R,3S) -1 ,2 ,2 ,3 -Tetramethy lcyclop ent ylm eth yl]- prop - ² -en amide are vast and exciting。 As our understanding of its biology and chemistry grows, so does the likelihood that it will play a significant role in the development of new treatments for various diseases。 The ongoing research in this field promises to yield groundbreaking discoveries that could improve human health in meaningful ways。
2223106-06-5 (N-[[(1R,3S)-1,2,2,3-Tetramethylcyclopentyl]methyl]prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)